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Compound of Interest

Compound Name: Chromium(lll) acetylacetonate

Cat. No.: B7799234

Chromium(lll) acetylacetonate, systematically named Tris(acetylacetonato)chromium(lll) and
commonly abbreviated as Cr(acac)s, is a coordination complex with the formula Cr(CsH702)s.
[1] This air-stable, deeply colored crystalline solid presents as a purple to very dark purple
powder.[2][3][4] It is formed by an octahedral coordination of a central chromium(lll) ion with
three bidentate acetylacetonate (acac) ligands.[4][5]

From a practical standpoint, the utility of Cr(acac)s in advanced research settings stems from a
unique combination of properties: its significant paramagnetism, high thermal stability, and
excellent solubility in non-polar organic solvents.[1][2][4] While many metal complexes are
confined to aqueous or highly polar media, the organic nature of the acac ligands renders
Cr(acac)s soluble in solvents like chloroform and toluene, greatly expanding its applicability.[4]
This guide provides a comprehensive overview of its identification, safety protocols derived
from its Safety Data Sheet (SDS), key applications, and a detailed experimental protocol for its
synthesis, designed for professionals in research and development.

Part 1: Core Identification and Physicochemical
Properties

Precise identification is the cornerstone of reproducible science and regulatory compliance.
The primary identifier for chromium(lll) acetylacetonate is its CAS (Chemical Abstracts
Service) number.

CAS Number: 21679-31-2[2][6][7][8]
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This unique numerical identifier ensures unambiguous identification of the substance,
regardless of naming conventions. Key physicochemical data are summarized below for quick

reference.
Property Value Source(s)
Molecular Formula C15H21CrOs [61[7]
Molecular Weight 349.32 g/mol [2][6]

Purple to very dark purple
Appearance ) [21[3114]
powder/solid

Melting Point 210 °C (lit.) [2][4][6]
Boiling Point 340 °C (lit.) [41[6]
Solubility in Water 11 g/L [6][8]

Soluble in non-polar organic
Solubility (Organic) solvents (e.g., toluene, [2][4]

chloroform)

pH 6 (1 g/L in H20 at 20°C) [6][8]

Part 2: A Deep Dive into the Safety Data Sheet (SDS)

A thorough understanding of a compound's safety profile is non-negotiable. The following
sections synthesize critical information from the Safety Data Sheet for Cr(acac)s, providing not
just the data, but the rationale for the recommended safety procedures.

Hazard Identification and GHS Classification

Cr(acac)s is classified under the Globally Harmonized System (GHS) with the following primary
hazards:

e GHS Pictogram: GHSO07 (Exclamation Mark)[2]
 Signal Word: Warning[2][8]

e Hazard Statements:
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o H315: Causes skin irritation.[2][8][9]
o H319: Causes serious eye irritation.[2][8][9]
o May also cause respiratory tract irritation.[3]

The causality behind these classifications lies in the chemical nature of the compound as a
fine, potentially abrasive powder that can physically irritate tissues. While chromium(lil)
compounds are generally considered less toxic than their chromium(VI) counterparts, direct
contact with sensitive tissues like the eyes or mucous membranes of the respiratory tract can
elicit an inflammatory response.[9]

Safe Handling, Storage, and Personal Protective
Equipment (PPE)

The primary risk when handling solid Cr(acac)s is the generation and inhalation of dust and
direct contact with skin and eyes.[3] Therefore, all handling protocols are designed to mitigate
these exposure routes.

Engineering Controls:

e Chemical Fume Hood: Always handle the solid material in a chemical fume hood to prevent
inhalation of dust.[3]

e Ventilation: Ensure adequate general laboratory ventilation.[10]

o Safety Stations: An eyewash station and safety shower must be readily accessible in any
area where the compound is used.[3][10]

Personal Protective Equipment (PPE): The selection of PPE is a direct response to the
identified hazards.

o Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA 29
CFR 1910.133 or European Standard EN166.[3] This is mandatory to prevent eye irritation
from airborne particles.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/202231
https://www.merckmillipore.com/HK/en/product/ChromiumIII-acetylacetonate,MDA_CHEM-802485
https://www.sigmaaldrich.com/SG/en/sds/aldrich/574082?userType=undefined
https://www.sigmaaldrich.com/HK/zh/product/aldrich/202231
https://www.merckmillipore.com/HK/en/product/ChromiumIII-acetylacetonate,MDA_CHEM-802485
https://www.sigmaaldrich.com/SG/en/sds/aldrich/574082?userType=undefined
https://pim-resources.coleparmer.com/sds/32301.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/574082?userType=undefined
https://pim-resources.coleparmer.com/sds/32301.pdf
https://pim-resources.coleparmer.com/sds/32301.pdf
https://www.fishersci.com/store/msds?partNumber=AC192130050&productDescription=CHROMIUM+ACETYLACETONAT+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/32301.pdf
https://www.fishersci.com/store/msds?partNumber=AC192130050&productDescription=CHROMIUM+ACETYLACETONAT+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/32301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin contact and
irritation.[3] A lab coat or other protective clothing is also required.

» Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask is necessary.[6]

Storage and Stability:
» Conditions: Store in a cool, dry, well-ventilated area.[3][6]

o Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[3][6]

e Incompatibilities: Avoid strong oxidizing agents.[3][6] The acetylacetonate ligands can be
oxidized, leading to decomposition of the complex.

 Stability: The compound is stable under recommended storage conditions.[3][6] Hazardous
decomposition products formed under fire conditions include carbon oxides and chromium
oxides.[3][6]
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Caption: Workflow for Safe Handling of Chromium(lll) Acetylacetonate.
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Toxicological and First Aid Summary

While the toxicological properties are not fully investigated, acute toxicity data provide a
baseline for risk assessment.[3]

Metric Value Organism Source(s)
LDso Oral 3360 mg/kg Rat [31[6][8]
LDso Dermal 6350 mg/kg Rabbit [31[8]

These values indicate relatively low acute toxicity. However, the primary concern remains
irritation. First aid measures are straightforward and aimed at removing the substance from the
point of contact.

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult
a physician.[3][6]

e In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.
Consult a physician if irritation persists.[3][6]

e In Case of Eye Contact: Rinse cautiously with water for several minutes, removing contact
lenses if present. Continue rinsing for at least 15 minutes and seek medical attention.[3][6]
[10]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Do NOT induce vomiting. Consult a physician.[3][6]

Part 3: Applications in Research and Drug
Development

The unique properties of Cr(acac)s make it a valuable tool in several advanced scientific fields.

NMR Spectroscopy: A Paramagnetic Relaxation Agent

In Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 33C NMR, obtaining
quantitative data can be challenging due to long spin-lattice relaxation times (T1) for certain
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nuclei, such as quaternary carbons.[1] This leads to low signal intensity and requires long
delays between scans. Cr(acac)s serves as a paramagnetic relaxation agent.[1][4][11] When
added in small quantities to an NMR sample, its unpaired electrons provide an efficient
alternative relaxation pathway for the nuclei under study.[1] This significantly shortens the T
values, allowing for faster data acquisition without saturating the signals, which is crucial for
quantitative analysis.[1] Its solubility in common deuterated organic solvents makes it
exceptionally useful for this application.

Materials Science: A Precursor for Advanced Materials

Cr(acac)s is an excellent molecular precursor for the fabrication of chromium-containing
materials via techniques like Chemical Vapor Deposition (CVD) and sol-gel processes.[2][4]

o Chromium Oxide (Cr203): Its high thermal stability allows for controlled decomposition to
form high-purity chromium oxide nanoparticles and thin films.[2][12] These materials are
utilized in catalysis, magnetic storage devices, and electrochromic applications (e.g., smart
windows).[2][4]

Catalysis

The chromium center in Cr(acac)s can act as a catalyst or catalyst precursor in various organic
transformations, including selective oxidation and polymerization reactions.[2][4][12] Its well-
defined structure and solubility allow it to function in homogeneous catalytic systems, enabling
efficient and sustainable chemical synthesis.

Part 4: Experimental Protocol - Synthesis of
Cr(acac)s

This protocol describes a common and reliable method for synthesizing Cr(acac)s, adapted
from established literature procedures.[5][13] The reaction involves the chelation of
chromium(lll) ions by acetylacetonate ligands in a solution where the pH is gradually increased.

Principle: Chromium(lIl) chloride hexahydrate (CrCls-6H20) is reacted with acetylacetone
(Hacac). Acetylacetone must be deprotonated to form the acetylacetonate anion (acac™) to act
as a ligand. This is achieved by the in-situ generation of a base, ammonia (NHs), from the slow
hydrolysis of urea ((NH2)2CO) upon heating. The slow release of ammonia ensures a gradual
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increase in pH, promoting the formation of well-defined crystals of the neutral Cr(acac)s
complex, which is insoluble in water and precipitates from the solution.[5]

Materials and Reagents:

e Chromium(lll) chloride hexahydrate (CrCls-6H20)
e Urea ((NH2)2CO)

o Acetylacetone (2,4-pentanedione, Hacac)
 Distilled Water

e 100 mL Beaker or Erlenmeyer Flask

o Magnetic Stirrer Hotplate and Stir Bar

» Waitch Glass

e Buchner Funnel and Filter Paper

o Apparatus for vacuum filtration
Step-by-Step Methodology:

o Dissolution: In a 100 mL beaker containing a magnetic stir bar, dissolve 2.66 g (0.01 mol) of
chromium(lIl) chloride hexahydrate in 50 mL of distilled water. The solution will be a deep
green color.

o Addition of Reagents: To the stirring solution, add 10 g of urea, followed by 3.0 mL (approx. 3
g, 0.03 mol) of acetylacetone. A large excess of urea is used to ensure the reaction goes to
completion.

e Heating and Reaction: Cover the beaker with a watch glass to minimize evaporation. Place
the beaker on a magnetic stirrer hotplate and heat the mixture to approximately 90-100°C (a
boiling water bath can also be used).[13] Maintain stirring and heating for 1-2 hours.[5]
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Observation: As the urea slowly hydrolyzes to produce ammonia, the solution will become
basic. You will observe the solution color changing from green to a deep purple/maroon, and
solid crystals of Cr(acac)s will begin to precipitate.[5][13]

Crystallization and Cooling: After the heating period, turn off the heat and allow the mixture to
cool slowly to room temperature. Further cooling in an ice bath can be used to maximize the
precipitation of the product.

Isolation: Collect the purple crystalline product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected crystals on the filter paper with several small portions of
distilled water to remove unreacted starting materials and byproducts like ammonium
chloride.

Drying: Dry the product by either air-drying on the filter paper or in a desiccator. The final
product is a fine, purple crystalline powder.
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Caption: Experimental Workflow for the Synthesis of Cr(acac)s.
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Conclusion

Chromium(lll) acetylacetonate (CAS: 21679-31-2) is more than just a chemical compound; it
IS an enabling tool for innovation in diverse scientific fields. Its utility in NMR, materials science,
and catalysis is well-established. However, its effective and safe use hinges on a professional
understanding of its properties and hazards, as detailed in its Safety Data Sheet. By adhering
to the rigorous safety protocols for handling, storage, and personal protection, and by
understanding the chemical principles behind its application and synthesis, researchers can
confidently and safely leverage the unique advantages of this versatile coordination complex.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Introduction: The Unique Profile of a Versatile
Coordination Complex]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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